Cas no 2229681-06-3 (4-(4-methoxypyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(4-methoxypyridin-2-yl)but-3-en-2-one
• CAS No: 2229681-06-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6529660
• PubChem ID: 165699582
• Update Time: 2025-05-24

4-(4-methoxypyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypyridin-2-yl)but-3-en-2-one
• 2229681-06-3
• EN300-1775922

• Inchi： 1S/C10H11NO2/c1-8(12)3-4-9-7-10(13-2)5-6-11-9/h3-7H,1-2H3/b4-3+
• InChI Key： QGPHLUVXJKTNRK-ONEGZZNKSA-N
• SMILES： O(C)C1C=CN=C(/C=C/C(C)=O)C=1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(4-methoxypyridin-2-yl)but-3-en-2-one

Chemical Profile of 4-(4-methoxypyridin-2-yl)but-3-en-2-one (CAS No. 2229681-06-3)

4-(4-methoxypyridin-2-yl)but-3-en-2-one, identified by its Chemical Abstracts Service (CAS) number 2229681-06-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a conjugated system of a butenone moiety linked to a methoxypyridine ring, has garnered attention due to its structural versatility and potential biological activities. The presence of the 4-methoxypyridin-2-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The butenone backbone in this compound contributes to its reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry. This feature is particularly relevant in the development of novel therapeutic agents, where structural modifications can fine-tune pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of heterocyclic compounds like pyridine derivatives in medicinal chemistry, owing to their ability to interact with biological targets with high specificity.

One of the most compelling aspects of 4-(4-methoxypyridin-2-yl)but-3-en-2-one is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing pharmacophores for various diseases, including oncology, neurodegenerative disorders, and infectious diseases. The methoxy group on the pyridine ring enhances solubility and metabolic stability, which are critical factors in drug development. Additionally, the conjugated double bond system allows for electronic tuning, which can be leveraged in designing molecules with desired photophysical properties.

In the context of contemporary research, 4-(4-methoxypyridin-2-yl)but-3-en-2-one has been investigated for its role in modulating enzyme activity. Specifically, its structural motif has been found to interact with enzymes such as kinases and phosphodiesterases, which are key targets in many therapeutic strategies. For instance, derivatives of this compound have shown promise in inhibiting aberrant signaling pathways involved in cancer progression. The 4-methoxypyridin-2-yl moiety serves as a hinge-binding region, allowing for precise alignment with the active sites of these enzymes.

The synthesis of 4-(4-methoxypyridin-2-yl)but-3-en-2-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. These synthetic methodologies not only underscore the compound's feasibility for large-scale production but also demonstrate the versatility of modern organic chemistry tools in medicinal research.

From a computational chemistry perspective, 4-(4-methoxypyridin-2-yl)but-3-en-2-one has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might behave within a cellular environment. This approach has been instrumental in guiding experimental design and optimizing lead compounds for further development.

The pharmaceutical industry has taken notice of 4-(4-methoxypyridin-2-yl)but-3-en-2-one due to its potential therapeutic applications. Preclinical studies have indicated that certain derivatives exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The butenone core is known to participate in Michael addition reactions, which can be harnessed to develop molecules with enhanced bioactivity. Moreover, the pyridine ring offers opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

In conclusion, 4-(4-methoxypyridin-2-yl)but-3-en-2-one (CAS No. 2229681-06-3) represents a fascinating subject of study in chemical biology and drug discovery. Its unique structural features make it a versatile building block for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation.